![molecular formula C15H15NO2 B5588682 3-phenoxy-N-phenylpropanamide](/img/structure/B5588682.png)
3-phenoxy-N-phenylpropanamide
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Overview
Description
Synthesis Analysis
The synthesis of 3-phenoxy-N-phenylpropanamide derivatives involves complex chemical processes. One study highlights the synthesis of N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2-substituted phenoxypropanamide derivatives, starting from commercially available materials. These derivatives were then evaluated for their antibacterial and antifungal activities, indicating the compound's potential in medicinal chemistry (Loganathan Velupillai et al., 2015).
Molecular Structure Analysis
The molecular structure of 3-phenoxy-N-phenylpropanamide compounds has been characterized using various spectral analysis techniques. For instance, a study on 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide provided insights into its structure through X-ray diffraction, IR, NMR, and UV–Vis spectra. This comprehensive analysis included DFT calculations to compare with experimental data, showing strong agreement (S. Demir et al., 2016).
Chemical Reactions and Properties
The chemical reactivity and properties of 3-phenoxy-N-phenylpropanamide derivatives have been explored through various reactions. Chemoselective reactions involving N1-methyl-2-hydroxy-3-methylamino-3-phenylpropanamide with electrophiles have led to the synthesis of chiral hexahydro-4-pyrimidinones and oxazolidines. This study highlights the compound's versatility in forming chemoselective products (C. Hajji et al., 2002).
Physical Properties Analysis
The physical properties of 3-phenoxy-N-phenylpropanamide derivatives, such as solubility, thermal stability, and film-forming ability, have been extensively studied. Polymers derived from similar compounds exhibit amorphous characteristics, high solubility in polar solvents, and stable thermal properties, making them suitable for high-performance material applications (Chin‐Ping Yang et al., 1994).
Chemical Properties Analysis
Investigations into the chemical properties of 3-phenoxy-N-phenylpropanamide and its derivatives have revealed their potential in various applications, including medicinal chemistry. For example, their antibacterial and antifungal activities suggest that these compounds could serve as bases for developing new therapeutic agents. The synthesis and characterization of derivatives provide a foundation for understanding their reactivity and potential for diverse chemical modifications (Loganathan Velupillai et al., 2015).
properties
IUPAC Name |
3-phenoxy-N-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c17-15(16-13-7-3-1-4-8-13)11-12-18-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQHZQMFZPCTAHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CCOC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-phenoxy-N-phenylpropanamide |
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